Cas no 60832-07-7 (Urea, (4,5-dimethyl-1H-1,2,3-triazol-1-yl)-)

Urea, (4,5-dimethyl-1H-1,2,3-triazol-1-yl)- structure
60832-07-7 structure
Product Name:Urea, (4,5-dimethyl-1H-1,2,3-triazol-1-yl)-
CAS No:60832-07-7
MF:C5H9N5O
MW:155.157859563828
CID:2834992
PubChem ID:12283053
Update Time:2025-04-21

Urea, (4,5-dimethyl-1H-1,2,3-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 60832-07-7
    • DTXSID50484174
    • Urea, (4,5-dimethyl-1H-1,2,3-triazol-1-yl)-
    • DTXCID20434984
    • Inchi: 1S/C5H9N5O/c1-3-4(2)10(9-7-3)8-5(6)11/h1-2H3,(H3,6,8,11)
    • InChI Key: PJCWDUOILTVAJR-UHFFFAOYSA-N
    • SMILES: O=C(N)NN1C(C)=C(C)N=N1

Computed Properties

  • Exact Mass: 155.08070993Da
  • Monoisotopic Mass: 155.08070993Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 85.8Ų
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